4-(2-Fluorophenyl)piperazinyl 5-methyl-3-phenylisoxazol-4-yl ketone

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-(5-methyl-3-phenyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C21H20FN3O2/c1-15-19(20(23-27-15)16-7-3-2-4-8-16)21(26)25-13-11-24(12-14-25)18-10-6-5-9-17(18)22/h2-10H,11-14H2,1H3
• InChI Key: GOEPFJGUMPLVOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

The compound “4-(2-Fluorophenyl)piperazinyl 5-methyl-3-phenylisoxazol-4-yl ketone” is a versatile material used in scientific research. It exhibits unique properties that make it suitable for various applications, including drug discovery and development, medicinal chemistry, and pharmaceutical synthesis. The molecular formula of the compound is C21H20FN3O2 and it has a molecular weight of 365.4.

Molecular Structure Analysis

The molecular structure of “this compound” is determined by its molecular formula, C21H20FN3O2. Unfortunately, the specific structural details like bond lengths, angles, and 3D conformation were not found in the search results. These details can be obtained using techniques like X-ray crystallography or NMR spectroscopy.

Mechanism of Action

The mechanism of action of FPPIK involves the inhibition of the reuptake of serotonin and norepinephrine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which results in an enhancement of their effects on the postsynaptic receptors. Additionally, FPPIK has been reported to have affinity for dopamine receptors, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
FPPIK has been reported to have antipsychotic, anxiolytic, and antidepressant activities. These effects are thought to be mediated by the inhibition of the reuptake of serotonin and norepinephrine, as well as the affinity for dopamine receptors. Additionally, FPPIK has been shown to have antioxidant and anti-inflammatory activities, which may contribute to its therapeutic potential in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using FPPIK in lab experiments is its diverse pharmacological activities, which make it a useful tool for studying the regulation of mood and behavior. Additionally, FPPIK has been shown to have good bioavailability and brain penetration, which makes it a promising candidate for drug development. One limitation of using FPPIK in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

For the study of FPPIK include the development of more selective analogs with improved pharmacological properties. Additionally, the role of FPPIK in the treatment of neurological disorders, such as schizophrenia and depression, should be further investigated. Finally, the potential use of FPPIK in combination therapy with other drugs should be explored, as this may lead to improved therapeutic outcomes.

Synthesis Methods

The synthesis of FPPIK has been reported using different methods. One such method involves the reaction of 2-fluorobenzaldehyde with piperazine and 5-methylisoxazole-4-carboxylic acid in the presence of a base. The resulting compound is then subjected to a condensation reaction with benzophenone in the presence of a Lewis acid catalyst to yield FPPIK. Another method involves the reaction of 2-fluorobenzaldehyde with piperazine and 5-methylisoxazole-4-carboxylic acid in the presence of a base, followed by a cyclization reaction with acetic anhydride and a deprotection reaction with hydrochloric acid to yield FPPIK.

Scientific Research Applications

FPPIK has been extensively studied for its pharmacological properties. It has been reported to have antipsychotic, anxiolytic, and antidepressant activities. FPPIK has been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and behavior. Additionally, FPPIK has been reported to have affinity for dopamine receptors, which are also involved in the regulation of mood and behavior.

Safety and Hazards

The safety, risk, hazard, and Material Safety Data Sheet (MSDS) information for “4-(2-Fluorophenyl)piperazinyl 5-methyl-3-phenylisoxazol-4-yl ketone” can be found in chemical databases. It’s important to handle all chemicals with appropriate safety measures.